Cas no 102605-72-1 (tert-Butyl (R)-2-(trifluoromethylsulfonyl)oxypropionate)

tert-Butyl (R)-2-(trifluoromethylsulfonyl)oxypropionate structure
102605-72-1 structure
Product Name:tert-Butyl (R)-2-(trifluoromethylsulfonyl)oxypropionate
CAS No:102605-72-1
MF:C8H13F3O5S
MW:278.246032476425
CID:1133609
PubChem ID:13563137
Update Time:2025-08-03

tert-Butyl (R)-2-(trifluoromethylsulfonyl)oxypropionate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, 1,1-dimethylethylester, (2R)-
    • SCHEMBL1784835
    • t-Butyl (R)-2-(trifluoronnethylsulfonyloxy)propionate
    • t-butyl 2(R)(trifluoromethanesulfonyloxy)propionate
    • 102605-72-1
    • tert-Butyl (R)-2-[(trifluoromethylsulfonyl)oxy]propionate
    • t-butyl 2(R)-(trifluoromethanesulfonyloxy)propionate
    • t-Butyl (R)-2-(trifluoromethylsulfonyloxy)propionate
    • tert-Butyl (R)-2-(trifluoromethylsulfonyl)oxypropionate
    • Inchi: 1S/C8H13F3O5S/c1-5(6(12)15-7(2,3)4)16-17(13,14)8(9,10)11/h5H,1-4H3/t5-/m1/s1
    • InChI Key: VNRYWEYPDFBIDB-RXMQYKEDSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)O[C@H](C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 278.04359
  • Monoisotopic Mass: 278.04357917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 69.67

tert-Butyl (R)-2-(trifluoromethylsulfonyl)oxypropionate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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